molecular formula C12H10O2S2 B082112 Bis(4-hydroxyphenyl)disulfide CAS No. 15015-57-3

Bis(4-hydroxyphenyl)disulfide

Cat. No. B082112
CAS RN: 15015-57-3
M. Wt: 250.3 g/mol
InChI Key: XGKGITBBMXTKTE-UHFFFAOYSA-N
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Description

Bis(4-hydroxyphenyl)disulfide is a chemical compound with the formula C12H10O2S2 and a molecular weight of 250.337 . It appears as a very pale yellow to pale yellow to grey powder or crystals .


Synthesis Analysis

The synthesis of Bis(4-hydroxyphenyl)disulfide involves a variety of methods. One method involves the reaction of 4-aminophenyl disulfide and diphenyl disulfide . Another method involves the use of bifunctional ionic liquids containing sulfonic acid and sulfhydryl groups . The synthesis process is often monitored using spectroscopic techniques .


Molecular Structure Analysis

The molecular structure of Bis(4-hydroxyphenyl)disulfide consists of two phenyl rings each attached to a hydroxyl group and connected by a disulfide bond .


Chemical Reactions Analysis

Bis(4-hydroxyphenyl)disulfide can undergo various chemical reactions. For instance, it can be hydrolyzed to form the corresponding dicarboxylic acid dithioamine, or it can be reduced to form the corresponding dicarboxylic acid dithiol . It can also act as a sulfurizing agent, an oxidizing agent, and a reducing agent in a series of organic synthesis reactions .


Physical And Chemical Properties Analysis

Bis(4-hydroxyphenyl)disulfide has a density of 1.44±0.1 g/cm3 (Predicted), a melting point of 150.0 to 154.0 °C, and a boiling point of 437.9±30.0 °C (Predicted) . It is a white to light yellow powder to crystal .

Safety and Hazards

Bis(4-hydroxyphenyl)disulfide can cause skin irritation and serious eye irritation . It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. Use of personal protective equipment, including chemical impermeable gloves, is advised .

Future Directions

Bis(4-hydroxyphenyl)disulfide has potential applications in the development of self-healing materials. Its reversible disulfide bond cleavage property makes it a promising candidate for the development of self-healing polymers .

properties

IUPAC Name

4-[(4-hydroxyphenyl)disulfanyl]phenol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H10O2S2/c13-9-1-5-11(6-2-9)15-16-12-7-3-10(14)4-8-12/h1-8,13-14H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XGKGITBBMXTKTE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1O)SSC2=CC=C(C=C2)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H10O2S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10299766
Record name 4,4'-Disulfanediyldiphenol
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

250.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Bis(4-hydroxyphenyl)disulfide

CAS RN

15015-57-3
Record name 15015-57-3
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Record name 4,4'-Disulfanediyldiphenol
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Record name Bis(4-hydroxyphenyl) Disulfide
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Synthesis routes and methods I

Procedure details

A solution of 4-mercaptophenol (200 g., 1.6 m.) in 300 ml. 60% aqueous ethanol was brought to pH 7 by the addition of sodium bicarbonate. A solution of iodine (200 g., 0.8 m.) and potassium iodide (50 g.) in 300 ml. water was added until a yellow end point was reached. The product was filtered off, washed with water and dried. Yield: 97.5%, mp. 144°-6° (lit. 148°-50°). The 1H nmr was consistent with the disulfide structure of the formula: ##STR2##
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200 g
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200 g
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50 g
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Synthesis routes and methods II

Procedure details

p-Hydroxybenzenethiol (25 g) was dissolved in DMSO (155 ml) and the solution was stirred for 4 hours and poured into ice water (1 L). The precipitated crystals were dried under reduced pressure to give bis(p-hydroxyphenyl)disulfide quantitatively.
Quantity
25 g
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155 mL
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[Compound]
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ice water
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1 L
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Synthesis routes and methods III

Procedure details

25.0 g of para-hydroxy thiophenol (Wako Pure Chemical Industries, Ltd.) was dissolved in 100 ml of dimethyl sulfoxide (Kanto Chemical Co., Ltd.) at 0 degree C. The reaction solution was stirred for 24 hours at 65 degree C. and cooled to 0 degree C. after the completion of the reaction. Then the mixture was diluted with 100 ml of diethyl ether (Wako Pure Chemical Industries, Ltd.). Water was added to this solution and the aqueous phase was extracted with 50 ml of diethyl ether three times. Then the organic phase was dried by using sodium sulfate (Wako Pure Chemical Industries, Ltd.) and recrystallized in chloroform (Wako Pure Chemical Industries, Ltd.). 4,4′-disulfanediyldiphenol was obtained (23.8 g, yield 96%).
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25 g
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100 mL
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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